Cas no 80945-85-3 (2,7-dichloro-4-methyl-1,3-benzothiazole)

• Product Name: 2,7-dichloro-4-methyl-1,3-benzothiazole
• CAS No: 80945-85-3
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• MDL: MFCD04971827
• CID: 707938
• PubChem ID: 2049876
• Update Time: 2025-04-19

2,7-dichloro-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2,7-dichloro-4-methyl-
• 2,7-Dichloro-4-methyl-1,3-benzothiazole
• 2,7-dichloro-4-methylbenzo[d]thiazole
• 2,7-Dichloro-4-methylbenzothiazole
• F1910-0024
• A840009
• SCHEMBL2035753
• BUYSZGJSZGEBEZ-UHFFFAOYSA-N
• AKOS005208152
• EN300-237788
• 80945-85-3
• 2-chloro-4-methyl-7-chlorobenzothiazole
• FT-0716290
• DTXSID60365960
• DA-02646
• 2,7-Dichloro-4-methyl-benzothiazole
• DB-302565
• 2,7-dichloro-4-methyl-1,3-benzothiazole

• MDL： MFCD04971827
• Inchi： 1S/C8H5Cl2NS/c1-4-2-3-5(9)7-6(4)11-8(10)12-7/h2-3H,1H3
• InChI Key： BUYSZGJSZGEBEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(=N2)Cl

Computed Properties

• Exact Mass: 216.95200
• Monoisotopic Mass: 216.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.91150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles